5-(Benzyloxy)pyrimidin-4-ol
Overview
Description
5-(Benzyloxy)pyrimidin-4-ol, also known as benzylated pyrimidine alcohol, is a heterocyclic organic compound bearing a pyrimidine ring system substituted with a benzyl group . It has a molecular formula of C11H10N2O2 and a molecular weight of 202.21 .
Physical And Chemical Properties Analysis
5-(Benzyloxy)pyrimidin-4-ol has a molecular weight of 202.21 . Other physical and chemical properties such as melting point, density, and acidity coefficient (pKa) are not available in the retrieved literature.Scientific Research Applications
Medicinal Chemistry: Antiviral and Antitumor Applications
5-(Benzyloxy)pyrimidin-4-ol: is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. It’s structurally related to pyrimido[1,6-a]pyrimidine, which is known for its antiviral and antitumor properties . Researchers are exploring its use in designing novel drugs that can inhibit the replication of viruses or the growth of cancer cells.
Organic Synthesis: Building Block for Heterocyclic Compounds
In organic synthesis, 5-(Benzyloxy)pyrimidin-4-ol serves as a versatile building block for creating a variety of heterocyclic compounds . These compounds are crucial in developing pharmaceuticals and agrochemicals due to their diverse biological activities.
Chemical Biology: Probe Development
Chemical biologists use 5-(Benzyloxy)pyrimidin-4-ol to develop probes that can help in understanding biological processes at the molecular level . These probes can bind to specific enzymes or receptors, allowing scientists to study their function and interaction with other molecules.
Pharmacology: Hepatoprotective Agents
The pyrimidine scaffold, to which 5-(Benzyloxy)pyrimidin-4-ol is related, has been identified as a potential hepatoprotective agent . This application is significant in the development of therapies for liver diseases, where reducing inflammation and oxidative stress is crucial.
Material Science: Organic Semiconductors
5-(Benzyloxy)pyrimidin-4-ol: can be used in the field of material science to synthesize organic semiconductors . These materials are essential for the development of flexible electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.
Biochemistry: Enzyme Inhibition
Researchers are investigating the use of 5-(Benzyloxy)pyrimidin-4-ol in biochemistry for enzyme inhibition . By blocking the activity of certain enzymes, it can be used to regulate metabolic pathways or to develop treatments for diseases where enzyme activity is dysregulated.
Analytical Chemistry: Chromatographic Standards
In analytical chemistry, 5-(Benzyloxy)pyrimidin-4-ol can serve as a standard in chromatographic analyses . Its well-defined structure and properties make it suitable for calibrating instruments and ensuring the accuracy of analytical methods.
Agricultural Chemistry: Pesticide Development
The compound’s potential biological activities make it a candidate for developing new pesticides in agricultural chemistry . By modifying its structure, scientists aim to create substances that are effective against pests but have minimal impact on the environment.
Future Directions
The future directions for research on 5-(Benzyloxy)pyrimidin-4-ol and related compounds could involve further exploration of their synthesis, chemical reactivity, and biological activities. For instance, pyrimidines have been studied for their potential as anti-inflammatory agents , and pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives have been investigated as novel CDK2 inhibitors for cancer treatment .
properties
IUPAC Name |
5-phenylmethoxy-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c14-11-10(6-12-8-13-11)15-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAKPIPOHWIYYGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CN=CNC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50294371 |
Source
|
| Record name | 5-(benzyloxy)pyrimidin-4(3h)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50294371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
91138-06-6 |
Source
|
| Record name | MLS002703330 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=95993 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-(benzyloxy)pyrimidin-4(3h)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50294371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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